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Eplerenone-d3 Technical Specifications

The table below summarizes the key information available for Eplerenone-d3, the deuterium-labeled form

of Eplerenone, which is used as a stable isotope internal standard [1].

Property Description

Synonym Epoxymexrenone-d3 [1]

Molecular 417.51 g/mol [1]

Weight

Formula C24H27D30s [1]

Biological Selective, competitive aldosterone antagonist (ICso = 138 nM). Low affinity for
Activity progesterone, androgen, estrogen, and glucocorticoid receptors [1]

Primary Serves as a tracer and internal standard for quantitative analysis by NMR, GC-MS,
Application or LC-MS [1]

Storage Store under recommended conditions provided in the Certificate of Analysis [1]
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Since the search results lack specific experimental protocols for Eplerenone-d3, here is a suggested structure

and content for your technical support guides, based on common practices in analytical chemistry:

1. Sample Preparation & Method Development Workflow The following diagram outlines a general

workflow for developing an analytical method using Eplerenone-d3 as an internal standard.
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2. Potential FAQ & Troubleshooting Guide Topics You can create detailed entries based on these common

issues:

Potential Question /

Issue Category Problem

Investigation Steps & Solution

Signal Issues Why is my Eplerenone-d3

signal low or variable?

Recovery Why is the recovery of my
Problems analyte inconsistent?
Chromatography  Why is the peak shape for

Eplerenone-d3 poor?

Quantification Why is my calibration curve

non-linear?

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Check stock solution stability, instrument
calibration, and for ion suppression in the MS
source.

Verify the spiking step is at the correct stage,
extraction efficiency, and potential protein binding.

Optimize LC mobile phase, column temperature,
and gradient. Ensure no co-elution with analyte.

Confirm linear range of the MS detector and
purity/degradation of both analyte and internal
standard.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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